Cas no 1253186-46-7 (2,6-Difluoro-N-(1-(2-phenoxybenzyl)-1H-pyrazol-3-yl)benzamide)

• Product Name: 2,6-Difluoro-N-(1-(2-phenoxybenzyl)-1H-pyrazol-3-yl)benzamide
• CAS No: 1253186-46-7
• MF: C₂₃H₁₇F₂N₃O₂
• MW: 405.396792173386
• CID: 4768262
• Update Time: 2025-05-19

2,6-Difluoro-N-(1-(2-phenoxybenzyl)-1H-pyrazol-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-N-(1-(2-phenoxybenzyl)-1H-pyrazol-3-yl)benzamide
• Benzamide, 2,6-difluoro-N-[1-[(2-phenoxyphenyl)methyl]-1H-pyrazol-3-yl]-
• 2,6-difluoro-N-[1-[(2-phenoxyphenyl)methyl]pyrazol-3-yl]benzamide
• GSK-5503A

• Inchi： 1S/C23H17F2N3O2/c24-18-10-6-11-19(25)22(18)23(29)26-21-13-14-28(27-21)15-16-7-4-5-12-20(16)30-17-8-2-1-3-9-17/h1-14H,15H2,(H,26,27,29)
• InChI Key： FFTYDCLYIJBUCD-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(NC1C=CN(CC2=CC=CC=C2OC2C=CC=CC=2)N=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 551
• XLogP3: 4.7
• Topological Polar Surface Area: 56.2

Experimental Properties

• Color/Form: Solid powder

2,6-Difluoro-N-(1-(2-phenoxybenzyl)-1H-pyrazol-3-yl)benzamide Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2,6-Difluoro-N-(1-(2-phenoxybenzyl)-1H-pyrazol-3-yl)benzamide

Research Brief on 2,6-Difluoro-N-(1-(2-phenoxybenzyl)-1H-pyrazol-3-yl)benzamide (CAS: 1253186-46-7)

2,6-Difluoro-N-(1-(2-phenoxybenzyl)-1H-pyrazol-3-yl)benzamide (CAS: 1253186-46-7) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological targets. The presence of difluoro and phenoxybenzyl groups in its structure suggests potential interactions with various enzymes or receptors, making it a promising candidate for further pharmacological studies.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 2,6-Difluoro-N-(1-(2-phenoxybenzyl)-1H-pyrazol-3-yl)benzamide. Preliminary findings indicate that this compound exhibits selective inhibition of certain kinase enzymes, which are often implicated in inflammatory and oncogenic pathways. The compound's ability to modulate these pathways has sparked interest in its potential as a lead compound for the development of new anti-inflammatory or anti-cancer agents. Further in vitro and in vivo studies are required to validate these findings and explore its therapeutic potential in greater detail.

The synthesis of 2,6-Difluoro-N-(1-(2-phenoxybenzyl)-1H-pyrazol-3-yl)benzamide has been reported in recent literature, with researchers optimizing the reaction conditions to improve yield and purity. Key steps in the synthesis involve the coupling of 2,6-difluorobenzoic acid derivatives with appropriately substituted pyrazole intermediates. Advances in synthetic methodologies have enabled the production of this compound on a larger scale, facilitating further biological evaluations. The availability of high-purity samples has also allowed for more accurate characterization of its physicochemical properties and stability under various conditions.

Pharmacokinetic studies of 2,6-Difluoro-N-(1-(2-phenoxybenzyl)-1H-pyrazol-3-yl)benzamide have revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound demonstrates good oral bioavailability and reasonable half-life in preclinical models, suggesting its suitability for further development as a therapeutic agent. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Ongoing research aims to address these issues through structural modifications and formulation strategies.

In conclusion, 2,6-Difluoro-N-(1-(2-phenoxybenzyl)-1H-pyrazol-3-yl)benzamide represents a promising candidate in the field of medicinal chemistry, with potential applications in targeting specific disease pathways. Continued research efforts are needed to fully elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its safety and efficacy in clinical settings. The compound's unique structural features and preliminary biological activities make it a valuable subject for further investigation in the development of novel therapeutics.